4-chloro-N'-[1-methyl-3-(4-morpholinyl)-3-oxopropylidene]benzohydrazide

• Molecular Formula: C15H18ClN3O3
• Molecular Weight: 323.77 g/mol
• IUPAC Name: 4-chloro-N-[(Z)-(4-morpholin-4-yl-4-oxobutan-2-ylidene)amino]benzamide
• InChI: InChI=1S/C15H18ClN3O3/c1-11(10-14(20)19-6-8-22-9-7-19)17-18-15(21)12-2-4-13(16)5-3-12/h2-5H,6-10H2,1H3,(H,18,21)/b17-11-
• InChI Key: GQDDALGZWYZETE-BOPFTXTBSA-N
• Isomeric SMILES: C/C(=N/NC(=O)C1=CC=C(C=C1)Cl)/CC(=O)N2CCOCC2
• SMILES: CC(=NNC(=O)C1=CC=C(C=C1)Cl)CC(=O)N2CCOCC2

Description

4-chloro-N'-[1-methyl-3-(4-morpholinyl)-3-oxopropylidene]benzohydrazide, commonly known as CMOPB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CMOPB is a hydrazone derivative that has been synthesized through various methods and has shown promising results in the study of its mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The mechanism of action of CMOPB is not yet fully understood. However, it has been suggested that the compound may exert its effects through the inhibition of certain enzymes or proteins that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
CMOPB has been shown to have significant biochemical and physiological effects. The compound has been found to induce apoptosis in cancer cells, reduce inflammation, and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using CMOPB in lab experiments is its high potency and specificity towards certain enzymes or proteins. However, the compound may also have limitations, including its potential toxicity and limited solubility in certain solvents.

Future Directions

There are several future directions for the study of CMOPB. These include further investigation of its mechanism of action, the development of new synthetic methods, and the evaluation of its potential applications in other fields, such as materials science and nanotechnology. Additionally, the compound may be further evaluated for its potential use as a therapeutic agent in the treatment of various diseases.
In conclusion, CMOPB is a promising compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound has been synthesized through various methods and has shown promising results in the study of its mechanism of action, biochemical and physiological effects, and future directions. Further research is needed to fully understand the potential of CMOPB as a therapeutic agent.

Synthesis Methods

CMOPB can be synthesized through various methods, including the reaction of 4-chlorobenzohydrazide with 1-methyl-3-(4-morpholinyl)-3-oxopropene in the presence of a catalyst. The reaction takes place under reflux in ethanol, and the product is obtained through recrystallization. Other methods of synthesis include the reaction of 4-chlorobenzohydrazide with 1-methyl-3-(4-morpholinyl)-3-oxopropene in the presence of a base or a solvent.

Scientific Research Applications

CMOPB has been studied extensively for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. The compound has shown promising results in the treatment of cancer, inflammation, and neurodegenerative diseases.